Cas no 2171260-67-4 (3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171260-67-4
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 6313479
• PubChem ID: 165568957
• Update Time: 2025-10-24

3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• EN300-1578822
• 3-[(3R)-N-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• 2171260-67-4

• Inchi： 1S/C31H34N2O5/c1-21(2)28(18-29(34)33(17-16-30(35)36)19-22-10-4-3-5-11-22)32-31(37)38-20-27-25-14-8-6-12-23(25)24-13-7-9-15-26(24)27/h3-15,21,27-28H,16-20H2,1-2H3,(H,32,37)(H,35,36)/t28-/m1/s1
• InChI Key： MNNRBAAUKGXMCX-MUUNZHRXSA-N
• SMILES： O(C(N[C@H](CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Compound CAS No. 2171260-67-4: A Comprehensive Overview

The compound with CAS No. 2171260-67-4, known as 3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological properties, making it a subject of extensive research in recent years.

Chemical Structure and Synthesis

The molecular structure of 3-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is characterized by a complex arrangement of functional groups, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining the compound's biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step processes involving peptide coupling reactions and stereochemical control techniques. The use of Fmoc as a protecting group has been instrumental in achieving high yields and purity during the synthesis process.

Biological Activity and Applications

Research into the biological activity of CAS No. 2171260-67-4 has revealed its potential as a lead compound in drug discovery. Studies have demonstrated its ability to modulate key enzymes and receptors involved in various pathological conditions, such as neurodegenerative diseases, cancer, and inflammatory disorders.

In a recent study published in *Nature Communications*, researchers reported that this compound exhibits potent inhibitory activity against β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it an attractive candidate for further preclinical development.

Additionally, CAS No. 2171260-67-4 has shown promise as a substrate for peptide-based biosensors due to its compatibility with commonly used analytical techniques such as mass spectrometry and fluorescence-based assays.

Recent Research Findings

Emerging research has explored the use of CAS No. 2171260-67-4 in the development of novel therapeutic agents targeting specific cellular pathways. For instance, a study conducted at the University of California, San Francisco, demonstrated that this compound can selectively inhibit the activity of mutant forms of the BRCA1 protein, which are associated with resistance to chemotherapy in ovarian cancer patients.

The compound's unique combination of stereochemistry and functional groups also makes it an ideal candidate for click chemistry applications. Researchers at MIT have utilized this compound as a building block for constructing complex molecular architectures with potential applications in drug delivery systems.

Future Directions

As interest in CAS No. 2171260-67-4 continues to grow, ongoing research is focused on optimizing its pharmacokinetic properties and exploring its therapeutic potential in diverse disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, CAS No. 2171260-67